N-butyl-4-phenylpiperazine-1-carboxamide
Description
“N-butyl-4-phenylpiperazine-1-carboxamide” is a chemical compound with the molecular formula C15H23N3O . It has a molecular weight of 261.36 . This compound holds immense potential for scientific research and its unique structure allows for various applications, from drug development to synthesis.
Molecular Structure Analysis
The molecular structure of “N-butyl-4-phenylpiperazine-1-carboxamide” consists of a piperazine ring attached to a phenyl group and a butyl group . The carboxamide group is attached to the piperazine ring .Scientific Research Applications
Medicinal Chemistry and Pharmacokinetics
N-butyl-4-phenylpiperazine-1-carboxamide: is utilized in medicinal chemistry research to develop new therapeutic agents. It has been involved in studies for the synthesis of nitrofuran analogs, which are compounds with potential antibacterial properties . The pharmacokinetic studies of these compounds are crucial as they determine the drug’s behavior within the body, including its absorption, distribution, metabolism, and excretion .
Antimicrobial Applications
The compound has shown promise in the field of antimicrobial research. It serves as a precursor in the synthesis of various analogs that are tested for their in vitro activities against different microbial strains. This is particularly important in the era of increasing antibiotic resistance .
Solubility Studies
Solubility determination is another key application. The solubility of N-butyl-4-phenylpiperazine-1-carboxamide and its derivatives is studied to understand their potential as oral drugs, as solubility directly impacts bioavailability .
Biological Screening
The compound is used in biological screening to assess its biological activities and therapeutic potential. This includes testing for various pharmacological effects such as anti-inflammatory, antitumor, and analgesic properties .
Chemical Synthesis
In chemical synthesis, N-butyl-4-phenylpiperazine-1-carboxamide is used as a building block for creating complex molecules. Its reactions and interactions with other chemicals are studied to develop new synthetic pathways and compounds .
Analytical Chemistry
Analytical chemistry applications involve the use of N-butyl-4-phenylpiperazine-1-carboxamide in the development of analytical methods. This can include the creation of new assays to detect biological or chemical substances .
Functional Materials
Research into functional materials explores the use of N-butyl-4-phenylpiperazine-1-carboxamide in the development of new materials with specific properties, such as conductivity or reactivity, which could be used in various industrial applications .
Catalysis
Lastly, the compound finds application in catalysis research. It may be used to develop new catalysts that can speed up chemical reactions, which is vital for the production of various chemicals and pharmaceuticals .
properties
IUPAC Name |
N-butyl-4-phenylpiperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-2-3-9-16-15(19)18-12-10-17(11-13-18)14-7-5-4-6-8-14/h4-8H,2-3,9-13H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCTNXHHXMGKOGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)N1CCN(CC1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-4-phenylpiperazine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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